Cas no 1861643-38-0 (Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 1861643-38-0
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5790780
• PubChem ID: 130170770
• Update Time: 2025-06-09

Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7157728
• benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate
• 1861643-38-0
• Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C14H17F2NO3/c15-12(16)14(19)6-8-17(9-7-14)13(18)20-10-11-4-2-1-3-5-11/h1-5,12,19H,6-10H2
• InChI Key： QERZWXCCZMFIAO-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(=O)OCC2C=CC=CC=2)CC1)O)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate

Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 1861643-38-0): A Comprehensive Overview

Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate, identified by its CAS number 1861643-38-0, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzyl group, a difluoromethyl substituent, and a hydroxypiperidine core makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, the use of fluorinated compounds has become increasingly prevalent in the pharmaceutical industry, driven by their ability to fine-tune the pharmacological profile of candidate drugs. The incorporation of two fluorine atoms into the molecular structure of Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate contributes to its distinct chemical properties and may play a crucial role in its biological activity.

The hydroxypiperidine moiety is another key feature of this compound, which is known for its ability to enhance solubility and bioavailability in drug candidates. Piperidine derivatives are widely studied in medicinal chemistry due to their favorable pharmacokinetic properties and their role as key structural elements in many approved drugs. The combination of these features in Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate suggests potential applications in the development of new therapeutic agents, particularly in areas such as central nervous system (CNS) disorders, where solubility and metabolic stability are critical factors.

In the context of contemporary research, Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate has been explored as a building block for more complex molecules. Its unique structural motif provides a platform for further functionalization, allowing researchers to design novel compounds with tailored biological activities. For instance, recent studies have highlighted the potential of this compound as a precursor for developing new antiviral and anti-inflammatory agents. The ability to modify the benzyl group and the difluoromethyl substituent offers chemists a high degree of flexibility in optimizing lead compounds for preclinical and clinical studies.

The pharmaceutical industry has seen significant advancements in the design and synthesis of fluorinated compounds over the past decade. The use of fluorine atoms can lead to improved drug efficacy, reduced side effects, and enhanced patient compliance. The incorporation of two fluorine atoms in the structure of Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate aligns with this trend, making it a promising candidate for further investigation. Researchers are particularly interested in how the presence of these fluorine atoms influences the compound's interactions with biological targets, such as enzymes and receptors.

The synthesis of Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups while maintaining high yields and purity requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in facilitating the synthesis of fluorinated piperidine derivatives.

The biological activity of Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate remains an area of active investigation. Preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas, including neurology and immunology. The hydroxypiperidine core is known to interact with various biological targets, while the difluoromethyl group can influence metabolic pathways and binding affinity. These characteristics make it an attractive candidate for further exploration in drug discovery programs.

In conclusion, Benzyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 1861643-38-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the benzyl group, difluoromethyl substituent, and hydroxypiperidine core, make it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.